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Unable to Identify Protein "SUASP" and its
Binding Partners
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Compound of Interest

Compound Name: SUASP

Cat. No.: B582623

A comprehensive search of scientific literature and protein databases has yielded no specific
information for a protein designated "SuASP." This suggests that "SUASP" may be a novel, not
yet widely studied protein, a proprietary name, or potentially a typographical error.

Our extensive search for known binding partners, associated signaling pathways, and
experimental data related to "SuASP" did not return any relevant results. Consequently, we are
unable to provide the in-depth technical guide on the binding partners of "SUASP" as
requested.

The search did identify other proteins with similar acronyms, including:

o SASP: Small, acid-soluble spore proteins, which are DNA-binding proteins found in bacterial
spores.

o SAPAP: SAP90/PSD-95-associated proteins, which are scaffolding proteins involved in the
organization of synapses in the brain.

o SP-A: Surfactant protein A, a component of lung surfactant involved in respiratory function
and innate immunity.

However, without further clarification, it is not possible to determine if "SUASP" is related to any
of these or other proteins.

To the researchers, scientists, and drug development professionals seeking this information:
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We recommend verifying the protein name and any known aliases or accession numbers (e.g.,
UniProt or GenBank IDs). If "SUASP" is a newly identified protein within your organization, the
experimental workflows to identify its binding partners would need to be established.

Common experimental approaches to identify novel protein-protein interactions include:

e Yeast Two-Hybrid (Y2H) Screening: A genetic method to screen a library of potential
interacting proteins ("prey") against the protein of interest ("bait").

o Co-immunoprecipitation (Co-IP) followed by Mass Spectrometry (MS): An antibody-based
method to pull down the protein of interest from a cell lysate and identify its associated
binding partners using mass spectrometry.

o Affinity Purification-Mass Spectrometry (AP-MS): A method that uses a tagged version of the
protein of interest to purify it and its interacting partners from a cell lysate for identification by
mass spectrometry.

Should a more specific identifier for the protein of interest be provided, we would be pleased to
conduct a new search and compile the requested technical guide.

 To cite this document: BenchChem. [Unable to Identify Protein "SUASP" and its Binding
Partners]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b582623#known-binding-partners-of-suasp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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